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Introduction

The separation of microfossils from sedimentary matrices is a critical step in paleontological,
geological, and environmental research. Sodium metatungstate (SMT), also known as
sodium polytungstate (SPT), offers a safe and effective alternative to traditional toxic heavy
liquids like bromoform and tetrabromoethane.[1][2][3] Its non-toxic nature, high density, and
water solubility make it an ideal medium for density gradient separation of microfossils.[4][5][6]
This document provides a detailed protocol for the use of sodium metatungstate in the
separation of microfossils, ensuring user safety and high-quality results.

Sodium metatungstate (3Na2WO4-9WOs3-H:20) is a chemical compound that, when dissolved
in water, can create solutions with a range of densities up to 3.1 g/cms3.[4][5] This allows for the
separation of microfossils from denser mineral grains based on the principle of buoyancy.
Materials with a density lower than the sodium metatungstate solution will float, while denser
materials will sink.[7]

Quantitative Data Summary

The following table summarizes key quantitative parameters for the use of sodium
metatungstate in microfossil separation.
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Parameter

Value

Application/Notes Source(s)

Chemical Formula

3Na2W04-9WO0s3-H20

Sodium
Metatungstate/Polytun  [1][4][5]

gstate

In aqueous solution at

Maximum Density 3.1 g/cm3 [11[51I8]
room temperature.
] ) Adjustable by adding
Working Density o o
1.1-3.1g/cm? distilled or deionized [6]
Range
water.
) ) To separate pollen
Typical Density for
~2.2 g/mL from clay and other [7]
Pollen .
minerals.

Typical Density for

Conodonts

2.84-3.10 g/lcm3

Conodonts have a
higher specific gravity ]

than many common

minerals.

pH of Solution

~6 (neutral)

Can be stable in a pH

4][5
range of 2-14. HI3]

Viscosity

Increases with density

Can be a
disadvantage at
[11[5]

higher densities,

slowing settling time.

Preparation Example

833 g SMT powder to

Requires thorough

[2]

(2.90 g/cc) 155 g distilled water mixing.
To avoid precipitation
Reclamation of sodium tungstate
Do not exceed 60°C ) [5]
Temperature during water
evaporation.
Experimental Protocols
Materials
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e Sodium Metatungstate (solid powder)

« Distilled or deionized water

o Beakers (glass or plastic)

e Stirring rods (plastic)

e Separatory funnels and stand

o Centrifuge and centrifuge tubes (if applicable)

» Wash bottles with distilled or deionized water
 Filter paper and funnels

» Collection vials

e Hydrometer or pycnometer for density measurement

o Safety glasses and gloves

Protocol 1: Preparation of Sodium Metatungstate
Solution

o Determine the required density for your specific microfossil type. Refer to the table above or
relevant literature.

» Weigh the appropriate amount of sodium metatungstate powder. For example, to create a
solution with a density of 2.90 g/cm3, dissolve 833 g of SMT powder in 155 g of distilled
water.[2]

o Slowly add the powder to the distilled or deionized water in a beaker while stirring
continuously with a plastic stirring rod. Using hot water can aid in dissolving the powder.

o Continue stirring until the powder is completely dissolved. This may take some time. A
magnetic stirrer can be used to expedite this process.
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« Verify the density of the solution using a hydrometer or by calculating it with a pycnometer.

¢ Adjust the density as needed. Add more SMT powder to increase the density or more
distilled water to decrease it.

Protocol 2: Microfossil Separation using a Separatory
Funnel

This method is suitable for larger sample volumes and well-disaggregated sediments.

o Sample Pre-treatment: Ensure your sediment sample is disaggregated and, if necessary,
treated with appropriate acids (e.g., acetic or formic acid) to remove carbonate matrix. The
sample should be thoroughly rinsed with water to remove any residual chemicals and fine
particles. The sample should be dry before adding it to the SMT solution.[10]

e Setup: Mount a separatory funnel securely in a stand. Place a beaker or flask with a filter
paper-lined funnel underneath the separatory funnel to catch the heavy fraction.

e Add SMT Solution: Close the stopcock and pour the prepared sodium metatungstate
solution into the separatory funnel.

¢ Introduce the Sample: Carefully add the dried sediment sample to the solution in the
separatory funnel.

o Stir and Settle: Gently stir the mixture to ensure all particles are wetted by the solution. Allow
the sample to settle. The settling time will vary depending on the grain size and the viscosity
of the SMT solution; it can range from minutes to several hours.[11] Lighter microfossils will
float to the surface, while denser mineral grains will sink to the bottom.

o Separate the Fractions:
o Carefully open the stopcock to drain the sunken heavy fraction into the collection beaker.

o Close the stopcock just as the light fraction (containing the microfossils) begins to reach
the bottom of the funnel.
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e Wash the Light Fraction: Drain the light fraction into a separate beaker or funnel with filter
paper. Wash the collected light fraction thoroughly with distilled or deionized water to remove
all traces of the sodium metatungstate solution.

e Wash the Heavy Fraction: The heavy fraction can also be washed with distilled water to
recover the SMT solution for recycling.

e Drying: Dry the washed light fraction containing the microfossils at a low temperature (e.g.,
40-50°C).

Protocol 3: Microfossil Separation using Centrifugation
This method is more efficient for fine-grained sediments or when faster separation is required.

o Sample Pre-treatment: As in Protocol 2, ensure the sample is disaggregated and
appropriately treated.

e Add Sample and SMT to Centrifuge Tube: Place the sediment sample into a centrifuge tube
and add the prepared sodium metatungstate solution.

e Mix: Thoroughly mix the sediment and the SMT solution in the centrifuge tube.

o Centrifuge: Place the tube in a centrifuge and spin at a low speed (e.g., 1000-2000 rpm) for
5-10 minutes. The exact parameters may need to be optimized for your specific sample type.

o Separate the Fractions: After centrifugation, the denser particles will form a pellet at the
bottom of the tube, and the lighter microfossils will be suspended in the supernatant or form
a layer at the top.

« |solate the Light Fraction: Carefully decant or pipette the supernatant containing the
microfossils into a clean tube or onto a filter paper.

o Wash: Wash the collected light fraction with distilled or deionized water. This can be done by
repeatedly centrifuging the sample with water, decanting the supernatant, and resuspending
the pellet.

e Drying: Dry the final washed microfossil concentrate.
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Protocol 4: Recycling of Sodium Metatungstate Solution

A significant advantage of sodium metatungstate is its reusability.[12]

Collect all washings from the separation process.

Filter the collected solution to remove any fine particulate matter.

Evaporate the excess water to re-concentrate the solution to the desired density. This should
be done in a fume hood on a hot plate at a temperature not exceeding 60°C to prevent
crystallization of sodium tungstate.[5]

Verify the density of the recycled solution before reuse.

Safety Precautions

While sodium metatungstate is considered non-toxic, it is still important to follow standard
laboratory safety procedures.[1][4]

Wear safety glasses and gloves when handling the powder and solution.

Avoid inhaling the powder.

Work in a well-ventilated area.

Although non-toxic, avoid ingestion and direct skin contact.

Visualizations
Experimental Workflow for Microfossil Separation
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Caption: Workflow for microfossil separation using sodium metatungstate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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